Cas no 849235-61-6 (4-[(5-Bromopyrimidin-2-yl)thio]phenylamine)

• Product Name: 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine
• CAS No: 849235-61-6
• MF: C₁₀H₈BrN₃S
• MW: 282.15961933136
• MDL: MFCD03426072
• CID: 1078916
• PubChem ID: 2761043
• Update Time: 2025-05-21

4-[(5-Bromopyrimidin-2-yl)thio]phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine
• 4-[(5-BROMOPYRIMIDIN-2-YL)THIO]ANILINE
• SCHEMBL2762479
• 4-(5-bromopyrimidin-2-ylthio)aniline
• AKOS009158765
• DIETHYL1,2-INDOLIZINEDICARBOXYLATE
• SB58351
• DTXSID301005199
• 4-(5-bromanylpyrimidin-2-yl)sulfanylaniline
• RXDXNLRTAYPJFH-UHFFFAOYSA-N
• 4-[(5-bromo-2-pyrimidinyl)thio]aniline
• Benzenamine,4-[(5-bromo-2-pyrimidinyl)thio]-
• 4-[(5-bromopyrimidin-2-yl)sulphanyl]aniline
• 4-(5-bromopyrimidin-2-yl)sulfanylaniline
• 849235-61-6
• 4-((5-Bromopyrimidin-2-yl)thio)aniline
• 4-(5-bromopyrimidin-2-ylsulfanyl)phenylamine
• FT-0676549
• 4-[(5-bromopyrimidin-2-yl)sulfanyl]aniline
• A840989
• 849035-61-6

• MDL： MFCD03426072
• Inchi： 1S/C10H8BrN3S/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9/h1-6H,12H2
• InChI Key： RXDXNLRTAYPJFH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)SC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 280.96223g/mol
• Monoisotopic Mass: 280.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Melting Point: 107-109

4-[(5-Bromopyrimidin-2-yl)thio]phenylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine

4-[(5-Bromopyrimidin-2-yl)thio]phenylamine: A Comprehensive Overview

The compound 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine, identified by the CAS number 849235-61-6, is a heterocyclic aromatic amine with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrimidine ring substituted with a bromine atom at position 5 and a thioether linkage connecting to an aniline group. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine in the field of medicinal chemistry. Its structure allows for versatile reactivity, enabling the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored its role as a precursor in the development of novel kinase inhibitors, which are critical in anticancer therapies. The bromine substitution at position 5 of the pyrimidine ring plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to target proteins.

The synthesis of 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine typically involves multi-step processes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of the thioether linkage with remarkable precision.

In terms of pharmacological applications, 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine has shown promise as an intermediate in drug discovery programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly appealing for developing central nervous system (CNS) agents. Preclinical studies have demonstrated that derivatives of this compound exhibit neuroprotective effects by inhibiting key enzymes associated with oxidative stress and inflammation.

The chemical stability and reactivity of 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine make it a valuable building block in organic synthesis. Its sulfur-containing thioether group provides opportunities for further functionalization, such as thiolation or sulfonation, which can expand its utility in materials science and catalysis. Recent research has also explored its potential as a ligand in transition metal complexes, where it serves as a stabilizing agent for metal nanoparticles used in catalytic processes.

In conclusion, 4-[(5-Bromopyrimidin-2-yl)thio]phenylamine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and pharmacological insights, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new dimensions of its functionality, this compound is poised to make significant contributions to both academic and industrial sectors.